Cas no 131215-92-4 (9-Mercapto-1-nonanol)

9-Mercapto-1-nonanol Properties

Names and Identifiers

• 1-Nonanol, 9-mercapto-
• 9-Mercapto-1-nonanol
• 9-sulfanylnonan-1-ol
• 1-Nonanol,9-mercapto
• 9-Mercapto-nonan-1-ol
• 9-Mercapto-1-nonanol,9-Mercapto-nonan-1-ol
• 9-Mercapto-1-nonanol 96%
• SCHEMBL624245
• 9-Mercapto-1-nonanol, 96%
• 131215-92-4
• AKOS040768923
• J-005961
• 9-mercaptononanol
• DTXSID80673074
• G81055
• 9-MERCAPTO-1-NONANOL
• 9-SULFANYLNONAN-1-OL
• +Expand

• MDL： MFCD11044866
• InChIKey： FXFJFNVBVKPAPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H20OS/c10-8-6-4-2-1-3-5-7-9-11/h10-11H,1-9H2
• SMILES： SCCCCCCCCCO

Computed Properties

• Exact Mass: 176.12300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 176.123
• Heavy Atom Count: 11
• Complexity: 66.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 21.2A^2

Experimental Properties

• LogP: 2.63920
• PSA: 59.03000
• Refractive Index: n20/D 1.483
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 0.939 g/mL at 25 °C